Cas no 52117-68-7 (1-[6-hydroxy-2-(1-hydroxy-1-methyl-ethyl)-4-methoxy-2,3-dihydro-benzofuran-7-yl]-ethanone)

• Product Name: 1-[6-hydroxy-2-(1-hydroxy-1-methyl-ethyl)-4-methoxy-2,3-dihydro-benzofuran-7-yl]-ethanone
• CAS No: 52117-68-7
• Molecular Formula: C₁₄H₁₈O₅
• Molecular Weight: 266.28972
• CID: 2075030
• PubChem ID: 606196

1-[6-hydroxy-2-(1-hydroxy-1-methyl-ethyl)-4-methoxy-2,3-dihydro-benzofuran-7-yl]-ethanone Properties

Names and Identifiers

• 1-[6-hydroxy-2-(1-hydroxy-1-methyl-ethyl)-4-methoxy-2,3-dihydro-benzofuran-7-yl]-ethanone
• (+)-7-Acetyl-2,3-dihydro-6-hydroxy-2-(1-hydroxy-1-methylethyl)-4-methoxybenzofuran
• (+)-1-[2,3-Dihydro-6-hydroxy-2-(1-hydroxy-1-methylethyl)-4-methoxy-7-benzofuranyl]ethanone
• DB-309551
• (+)-1-(2,3-Dihydro-6-hydroxy-2-(1-hydroxy-1-methylethyl)-4-methoxy-7-benzofuranyl)ethanone
• 52117-68-7
• Ethanone, 1-[2,3-dihydro-6-hydroxy-2-(1-hydroxy-1-methylethyl)-4-methoxy-7-benzofuranyl]-, (+)-
• DTXSID501122080
• 1-(6-hydroxy-2-(2-hydroxypropan-2-yl)-4-methoxy-2,3-dihydrobenzofuran-7-yl)-ethan-1-one
• KFOIMSHTUISCLO-UHFFFAOYSA-N
• 1-[6-Hydroxy-2-(1-hydroxy-1-methylethyl)-4-methoxy-2,3-dihydro-1-benzofuran-7-yl]ethanone #

• InChIKey： KFOIMSHTUISCLO-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H18O5/c1-7(15)12-9(16)6-10(18-4)8-5-11(14(2,3)17)19-13(8)12/h6,11,16-17H,5H2,1-4H3

Computed Properties

• Exact Mass: 266.115
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 266.115
• Heavy Atom Count: 19
• Complexity: 354
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetophenones